Cas no 888435-14-1 (N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 888435-14-1
• MF: C₂₂H₁₄ClFN₂O₃
• MW: 408.809567928314
• CID: 5989354
• PubChem ID: 7501828
• Update Time: 2025-11-06

N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(3-chlorophenyl)-3-[(2-fluorobenzoyl)amino]-
• F1883-0202
• AB00677044-01
• N-(3-chlorophenyl)-3-[(2-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• N-(3-chlorophenyl)-3-(2-fluorobenzamido)benzofuran-2-carboxamide
• 888435-14-1
• AKOS024617057

• Inchi： 1S/C22H14ClFN2O3/c23-13-6-5-7-14(12-13)25-22(28)20-19(16-9-2-4-11-18(16)29-20)26-21(27)15-8-1-3-10-17(15)24/h1-12H,(H,25,28)(H,26,27)
• InChI Key： SGUOJGIRGUCRCN-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC=C2F)=C1C(NC1=CC=CC(Cl)=C1)=O

Computed Properties

• Exact Mass: 408.0676982g/mol
• Monoisotopic Mass: 408.0676982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 446.8±45.0 °C(Predicted)
• pka: 11.03±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide

Professional Introduction to N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide (CAS No. 888435-14-1)

N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide (CAS No. 888435-14-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of extensive research and development.

The molecular architecture of N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a benzofuran core, flanked by chlorophenyl and fluoro benzamido substituents, suggests a high degree of structural complexity and functional diversity. Such structural motifs are often explored in the design of novel bioactive molecules due to their ability to interact with biological targets in multiple ways.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease pathways. The compound N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide has emerged as a promising candidate in this domain, particularly for its potential role in modulating enzymes and receptors involved in inflammatory and metabolic disorders. The fluorine atom in the benzamido group is a well-known pharmacophore that enhances metabolic stability and binding affinity, making it an attractive feature for drug design.

The synthesis of N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide involves multi-step organic transformations that showcase the expertise of modern synthetic chemistry. Key steps include the formation of the benzofuran core through cyclization reactions, followed by functionalization with chlorophenyl and fluoro benzamido groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and yield, underscoring the compound's synthetic sophistication.

The biological activity of N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide has been extensively evaluated in preclinical studies. Initial findings indicate that the compound exhibits potent inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory pathways. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a candidate for therapeutic intervention in neurodegenerative diseases.

The role of computational chemistry in understanding the molecular interactions of N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide cannot be overstated. Molecular docking studies have been instrumental in identifying potential binding pockets on target proteins, providing insights into the compound's mechanism of action. These studies have also highlighted the importance of optimizing substituent groups to enhance binding affinity and selectivity.

In conclusion, N-(3-chlorophenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide (CAS No. 888435-14-1)